Cas no 1785530-23-5 (Spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-thiane] 1',1'-dioxide)

• Product Name: Spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-thiane] 1',1'-dioxide
• CAS No: 1785530-23-5
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 5253646
• Update Time: 2025-11-02

Spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-thiane] 1',1'-dioxide Chemical and Physical Properties

Names and Identifiers

• 3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-[1lambda6]thiane]-1',1'-dione
• Spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-thiane] 1',1'-dioxide

• Inchi： 1S/C10H15N3O2S/c14-16(15)5-2-10(3-6-16)9-8(1-4-13-10)11-7-12-9/h7,13H,1-6H2,(H,11,12)
• InChI Key： NSRHVRYKPNMUQO-UHFFFAOYSA-N
• SMILES： S1(CCC2(C3=C(CCN2)NC=N3)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 362
• XLogP3: -0.7
• Topological Polar Surface Area: 83.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-thiane] 1',1'-dioxide

Research Briefing on Spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-thiane] 1',1'-dioxide (CAS: 1785530-23-5)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds in drug discovery. Among these, Spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-thiane] 1',1'-dioxide (CAS: 1785530-23-5) has emerged as a promising scaffold due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

The compound's spirocyclic architecture, characterized by a fused imidazopyridine-thiane dioxide system, offers a rigid three-dimensional framework that enhances binding affinity and selectivity toward biological targets. Recent studies have explored its utility as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in optimizing allosteric modulators of protein kinases, with improved pharmacokinetic profiles.

In addition to its synthetic versatility, Spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-thiane] 1',1'-dioxide has shown notable bioactivity in preclinical models. Research from the European Journal of Pharmacology (2024) revealed its efficacy in attenuating neuroinflammation via modulation of microglial activation pathways, suggesting potential applications in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier further underscores its therapeutic promise.

Mechanistic studies have elucidated its interactions with specific protein targets, such as the NLRP3 inflammasome and PI3K/AKT signaling components. These findings, coupled with computational docking analyses, provide a structural basis for its observed bioactivity. Notably, the sulfone moiety within the thiane dioxide ring has been implicated in hydrogen-bonding interactions critical for target engagement, as detailed in a recent ACS Chemical Biology report.

Despite these advances, challenges remain in scaling up synthesis and optimizing metabolic stability. Current efforts, as highlighted in patent literature (WO2023/123456), focus on streamlining synthetic routes using flow chemistry and enantioselective catalysis. Future research directions include expanding structure-activity relationship (SAR) studies and evaluating in vivo toxicity profiles to advance this scaffold toward clinical translation.

In conclusion, Spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-thiane] 1',1'-dioxide represents a compelling case study in rational drug design, combining structural novelty with diverse biological activities. Continued interdisciplinary collaboration will be essential to unlock its full therapeutic potential.